Cas no 2090156-26-4 (2,6-dichloro-8-fluoroquinoline-4-carboxylic acid)

2,6-Dichloro-8-fluoroquinoline-4-carboxylic acid is a fluorinated quinoline derivative with a carboxylic acid functional group at the 4-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of antimicrobial and antifungal agents. The presence of chlorine and fluorine substituents enhances its reactivity and selectivity in cross-coupling reactions, while the carboxylic acid group allows for further derivatization. Its structural features contribute to improved binding affinity in target molecules, making it valuable for medicinal chemistry applications. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic workflows.
2,6-dichloro-8-fluoroquinoline-4-carboxylic acid structure
2090156-26-4 structure
Product Name:2,6-dichloro-8-fluoroquinoline-4-carboxylic acid
CAS No:2090156-26-4
MF:C10H4Cl2FNO2
MW:260.048664093018
CID:5238869
Update Time:2025-06-08

2,6-dichloro-8-fluoroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 2,6-dichloro-8-fluoro-
    • 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid
    • Inchi: 1S/C10H4Cl2FNO2/c11-4-1-5-6(10(15)16)3-8(12)14-9(5)7(13)2-4/h1-3H,(H,15,16)
    • InChI Key: XNQPMLSBKHBSAA-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(Cl)=CC=2F)C(C(O)=O)=CC=1Cl

2,6-dichloro-8-fluoroquinoline-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-311226-1g
2,6-dichloro-8-fluoroquinoline-4-carboxylic acid
2090156-26-4
1g
$0.0 2023-09-05
Enamine
EN300-311226-1.0g
2,6-dichloro-8-fluoroquinoline-4-carboxylic acid
2090156-26-4
1.0g
$0.0 2023-02-26

Additional information on 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid

Introduction to 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid (CAS No. 2090156-26-4)

2,6-dichloro-8-fluoroquinoline-4-carboxylic acid, identified by the CAS number 2090156-26-4, is a fluorinated quinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the quinoline family, which is well-documented for its broad spectrum of pharmacological properties, including antimicrobial, antimalarial, and anticancer effects. The presence of both chloro and fluoro substituents in its molecular structure enhances its binding affinity to biological targets, making it a valuable scaffold for drug discovery.

The structural features of 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid contribute to its unique chemical and pharmacological properties. The dichloro substitution at the 2- and 6-positions introduces electrophilic centers that can participate in further functionalization, while the fluoro group at the 8-position modulates metabolic stability and binding interactions. The carboxylic acid moiety at the 4-position provides a site for derivatization, enabling the synthesis of various analogs with tailored biological activities. These structural attributes make it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid and biological targets. Studies have demonstrated that this compound can interact with enzymes and receptors involved in critical cellular processes, such as DNA gyrase inhibition and protein kinase modulation. These interactions are pivotal in developing novel therapeutic agents targeting infectious diseases and cancer.

In the realm of antimicrobial research, quinoline derivatives have long been recognized for their efficacy against Gram-negative bacteria. The introduction of fluorine and chlorine substituents in 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid has been shown to enhance its activity against multidrug-resistant strains of bacteria. This is attributed to the increased lipophilicity and improved cell membrane penetration facilitated by these substituents. Furthermore, the carboxylic acid group allows for further derivatization, enabling the development of prodrugs or conjugates that can enhance bioavailability and target specificity.

The compound's potential as an anticancer agent has also been explored. Preclinical studies have indicated that derivatives of quinoline can induce apoptosis in cancer cells by interfering with critical signaling pathways. The structural flexibility of 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid allows for the design of molecules that can selectively inhibit tyrosine kinases and other enzymes overexpressed in tumor cells. This selective inhibition is crucial for minimizing side effects associated with conventional chemotherapeutic agents.

The synthesis of 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by halogenation and fluorination steps. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, reducing waste generation and energy consumption.

Industrial-scale production of this compound necessitates stringent quality control measures to ensure consistency across batches. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify purity and structural integrity. These methods are essential for meeting regulatory requirements set forth by pharmaceutical agencies worldwide.

The pharmacokinetic properties of 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid are another critical aspect of its development as a therapeutic agent. Studies have shown that fluorinated quinolines exhibit favorable pharmacokinetic profiles, including good oral bioavailability and prolonged half-life. These characteristics make them suitable for once-daily dosing regimens, improving patient compliance.

Regulatory considerations play a significant role in the commercialization of 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid. Manufacturers must navigate complex regulatory pathways to obtain approval for new drug applications or investigational new drug (IND) status. Collaborative efforts between academic researchers and industry professionals are essential for generating robust preclinical data that supports regulatory submissions.

The future prospects of 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid are promising, with ongoing research focusing on expanding its therapeutic applications. Exploration into its potential use as an anti-inflammatory agent or in treating neurodegenerative diseases is underway. Additionally, computational methods are being leveraged to identify novel derivatives with enhanced efficacy and reduced toxicity.

In conclusion,2,6-dichloro-8-fluoroquinoline-4-carboxylic acid (CAS No. 2090156-26-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential biological activities. Its role in combating infectious diseases and cancer makes it a cornerstone compound for further research and development. As scientific understanding continues to evolve,this compound will undoubtedly play a pivotal role in shaping the future of medicine.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd